Cas no 61628-65-7 (2-Pentanone, 3-(ethylthio)-4,4-dimethyl-)

• Product Name: 2-Pentanone, 3-(ethylthio)-4,4-dimethyl-
• CAS No: 61628-65-7
• MF: C₉H₁₈OS
• MW: 174.303621768951
• CID: 472187
• PubChem ID: 12294505
• Update Time: 2025-04-19

2-Pentanone, 3-(ethylthio)-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 3-(ethylthio)-4,4-dimethyl-
• 3-ethylsulfanyl-4,4-dimethylpentan-2-one
• 61628-65-7
• DTXSID40485317

• Inchi： 1S/C9H18OS/c1-6-11-8(7(2)10)9(3,4)5/h8H,6H2,1-5H3
• InChI Key： PWPXOYMYDDFUQR-UHFFFAOYSA-N
• SMILES： S(CC)C(C(C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 174.10794
• Monoisotopic Mass: 174.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07